![molecular formula C20H24N2S B232261 1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine](/img/structure/B232261.png)
1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine
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Overview
Description
1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of 1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine involves the modulation of various neurotransmitters in the brain such as serotonin, dopamine, and norepinephrine. It acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI), leading to an increase in the levels of these neurotransmitters in the brain. This, in turn, leads to changes in behavior and physiological responses.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, leading to changes in mood, behavior, and physiological responses. It has also been found to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine in lab experiments include its unique mechanism of action, its ability to modulate the activity of various neurotransmitters in the brain, and its potential use in the treatment of various neurological disorders. However, its limitations include its potential toxicity and the need for further research to fully understand its effects on the body.
Future Directions
There are many future directions for the study of 1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine. One potential direction is the development of new drugs based on its structure and mechanism of action. Another direction is the study of its effects on other neurotransmitters and its potential use in the treatment of other neurological disorders. Further research is needed to fully understand the potential of this compound in scientific research.
In conclusion, this compound is a unique chemical compound that has been extensively studied for its potential use in scientific research. Its mechanism of action, biochemical and physiological effects, and potential applications in the treatment of various neurological disorders make it a promising candidate for further study and development.
Synthesis Methods
The synthesis of 1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine involves the reaction of 7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-ylamine with methylpiperazine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product.
Scientific Research Applications
1-Methyl-4-(7-methyl-10,11-dihydrodibenzo[b,f]thiepin-10-yl)piperazine has been studied for its potential use in scientific research in various fields such as pharmacology, neurochemistry, and neuroscience. It has been found to modulate the activity of certain neurotransmitters in the brain, leading to changes in behavior and physiological responses. It has also been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.
Properties
Molecular Formula |
C20H24N2S |
---|---|
Molecular Weight |
324.5 g/mol |
IUPAC Name |
1-methyl-4-(2-methyl-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)piperazine |
InChI |
InChI=1S/C20H24N2S/c1-15-7-8-17-18(22-11-9-21(2)10-12-22)14-16-5-3-4-6-19(16)23-20(17)13-15/h3-8,13,18H,9-12,14H2,1-2H3 |
InChI Key |
ANCXKMUBJDEPRX-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)C(CC3=CC=CC=C3S2)N4CCN(CC4)C |
Canonical SMILES |
CC1=CC2=C(C=C1)C(CC3=CC=CC=C3S2)N4CCN(CC4)C |
Origin of Product |
United States |
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